N-(4-chlorophenethyl)-2-(4-oxo-2-phenylpyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide

Specification

• CAS No.: 941920-62-3
• Molecular Formula: C22H19ClN4O2
• Molecular Weight: 406.87
• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-2-(4-oxo-2-phenylpyrazolo[1,5-a]pyrazin-5-yl)acetamide
• Standard InChI: InChI=1S/C22H19ClN4O2/c23-18-8-6-16(7-9-18)10-11-24-21(28)15-26-12-13-27-20(22(26)29)14-19(25-27)17-4-2-1-3-5-17/h1-9,12-14H,10-11,15H2,(H,24,28)
• Standard InChI Key: WDAIMRIRZPECOA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NCCC4=CC=C(C=C4)Cl

Introduction

N-(4-chlorophenethyl)-2-(4-oxo-2-phenylpyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique molecular structure and potential biological activity. This compound belongs to the class of heterocyclic compounds, specifically pyrazolo derivatives, and is characterized by its intricate molecular architecture, which includes both aromatic and heterocyclic components.

Potential Applications

N-(4-chlorophenethyl)-2-(4-oxo-2-phenylpyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide has several potential applications in medicinal chemistry, primarily due to its unique structure and potential biological activity. The compound may modulate specific enzymes or receptors, leading to therapeutic effects that require further experimental studies for elucidation.

Potential Biological Targets:

• Enzymes: Specific enzymes involved in disease pathways.

• Receptors: Receptors that play a role in various physiological processes.

Chemical Reactions:

Reaction Type	Reagents Involved	Outcome
Hydrolysis	Water, Acid/Base	Formation of carboxylic acid or amine derivatives
Condensation	Aldehydes/Ketones	Formation of imines or amides

Research Findings and Future Directions

Research on N-(4-chlorophenethyl)-2-(4-oxo-2-phenylpyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide is ongoing, with a focus on understanding its biological activity and potential therapeutic applications. Further studies are needed to elucidate its mechanism of action and to explore its potential as a drug candidate.

Current Status:

• In Vitro Studies: Preliminary studies suggest potential biological activity.

• In Vivo Studies: Required to confirm efficacy and safety.

Future Directions:

• Structure Optimization: Modifying the compound to enhance its biological activity.

• Clinical Trials: Necessary to assess its therapeutic potential in humans.